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Introduction

The introduction of chemically modified nucleosides into cellular RNA is a powerful strategy for
studying RNA dynamics, function, and interactions. 5-(2-Azidoethyl)cytidine (AEC) is a
modified cytidine analog containing a bioorthogonal azido group. Once incorporated into newly
transcribed RNA, this azido handle allows for the covalent attachment of various reporter
molecules through "“click chemistry." This enables a suite of downstream applications for the
specific detection, visualization, and purification of newly synthesized RNA transcripts.

This document provides an overview of the key downstream applications of AEC-labeled RNA
and detailed protocols for their implementation.

Principle of AEC-Based RNA Labeling

Metabolic labeling with AEC relies on the cellular machinery to incorporate the modified
nucleoside into nascent RNA chains. The subsequent detection is based on the highly specific
and efficient bioorthogonal reaction between the azido group of the incorporated AEC and an
alkyne-containing reporter molecule. Two primary forms of click chemistry are utilized: the
Copper(l)-catalyzed Azide-Alkyne Cycloaddition (CUAAC) and the Strain-Promoted Azide-
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Alkyne Cycloaddition (SPAAC). These reactions enable the attachment of fluorophores for
imaging, or affinity tags like biotin for enrichment and pull-down assays.[1][2][3]

Application 1: Visualization of Nascent RNA

Imaging newly transcribed RNA provides critical insights into the spatial and temporal dynamics
of gene expression. By labeling AEC-containing RNA with a fluorescent probe via click
chemistry, researchers can visualize the sites of active transcription and subsequent RNA
localization within the cell.

Experimental Workflow: RNA Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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